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Compound of Interest

Compound Name: 17-DMAP-GA

Cat. No.: B11930011

Get Quote

An In-depth Technical Guide to 17-DMAP-GA
(Alvespimycin)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of 17-DMAP-GA, also known as Alvespimycin or 17-DMAG. The

document details experimental protocols for its evaluation and visualizes its mechanism of

action through signaling pathway diagrams.

Chemical Structure and Properties
17-DMAP-GA is a semi-synthetic derivative of the natural product geldanamycin, an ansamycin

antibiotic. It was developed to improve upon the poor water solubility and potential

hepatotoxicity of earlier geldanamycin analogs.[1][2] The key structural modification is the

substitution of the methoxy group at the 17-position with a dimethylaminoethylamino group,

which significantly enhances its aqueous solubility.[1][2]
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(4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-{[(Dimethylamino)ethyl]amino}-13-hydroxy-8,14-

dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-

pentaen-9-yl carbamate

Physicochemical Properties
Property Value Reference

CAS Number 169521-68-0

Molecular Formula C₃₂H₄₈N₄O₈

Molecular Weight 616.756 g/mol

Appearance Purple solid

Melting Point >270°C (decomposes)

Solubility

Soluble in DMSO (≥ 50

mg/mL), Water (4.76 mg/mL

with sonication and heat)

Purity >95% by HPLC

Storage -20°C

Mechanism of Action: HSP90 Inhibition
17-DMAP-GA is a potent inhibitor of Heat Shock Protein 90 (HSP90), a molecular chaperone

that is crucial for the conformational maturation, stability, and function of a wide range of "client"

proteins.[1][2] Many of these client proteins are key components of signaling pathways that are

often dysregulated in cancer, promoting cell proliferation, survival, and angiogenesis.

By binding to the ATP-binding pocket in the N-terminal domain of HSP90, 17-DMAP-GA
competitively inhibits its ATPase activity. This disruption of the HSP90 chaperone cycle leads to

the misfolding and subsequent ubiquitination and proteasomal degradation of its client proteins.

The degradation of these oncoproteins results in the simultaneous inhibition of multiple cancer-

promoting pathways.

Signaling Pathway Diagram
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The following diagram illustrates the mechanism of action of 17-DMAP-GA, leading to the

degradation of HSP90 client proteins and subsequent downstream effects.
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Click to download full resolution via product page

Caption: HSP90 inhibition by 17-DMAP-GA leads to the degradation of oncogenic client

proteins.

Biological Activity and In Vitro Efficacy
17-DMAP-GA has demonstrated potent anti-proliferative and pro-apoptotic activity across a

wide range of cancer cell lines. Its efficacy is generally greater than that of its predecessor, 17-

AAG. The following table summarizes the 50% inhibitory concentration (IC₅₀) values of 17-
DMAP-GA in various cancer cell lines.

Cell Line Cancer Type IC₅₀ (nM) Reference

A2058 Melanoma 2.1

SK-BR-3 Breast Cancer 8

SK-OV-3 Ovarian Cancer 46

HOS Osteosarcoma 75

MG63 Osteosarcoma 74.7

Saos-2 Osteosarcoma 72.7

NY Osteosarcoma 70.7

NCI-H460
Non-Small Cell Lung

Cancer
10

A549
Non-Small Cell Lung

Cancer
30

DU-145 Prostate Cancer 20

PC-3 Prostate Cancer 50

HT-29 Colon Cancer 40

U251 Glioblastoma 60
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Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the

biological effects of 17-DMAP-GA.

Cell Viability (MTT) Assay
This colorimetric assay is used to assess the effect of 17-DMAP-GA on cell proliferation and

viability.

Materials:

Cancer cell line of interest

Complete cell culture medium

17-DMAP-GA stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Procedure:

Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100

µL of complete medium. Incubate overnight at 37°C in a humidified 5% CO₂ incubator to

allow for cell attachment.

Drug Treatment: Prepare serial dilutions of 17-DMAP-GA in complete culture medium to

achieve the desired final concentrations. Remove the medium from the wells and add 100 µL

of the drug dilutions or vehicle control (DMSO).

Incubation: Incubate the plates for the desired time points (e.g., 24, 48, or 72 hours).
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MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

Plot the percentage of viability against the log of the 17-DMAP-GA concentration to

determine the IC₅₀ value using non-linear regression analysis.

Western Blot Analysis
This technique is used to detect changes in the expression levels of HSP90 client proteins and

other relevant markers following treatment with 17-DMAP-GA.

Materials:

Cancer cell lines treated with 17-DMAP-GA

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and electrophoresis apparatus

PVDF or nitrocellulose membranes

Transfer buffer and apparatus

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies against target proteins (e.g., Akt, HER2, HSP70, β-actin)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Imaging system
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Procedure:

Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli

buffer and separate them by SDS-polyacrylamide gel electrophoresis.

Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C,

followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room

temperature.

Detection: Detect the protein bands using an ECL substrate and an imaging system.

Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to

determine the relative changes in protein expression.

Immunoprecipitation
This technique is used to confirm the interaction between HSP90 and its client proteins and to

demonstrate the disruption of this interaction by 17-DMAP-GA.

Materials:

Cancer cell lines treated with 17-DMAP-GA

Non-denaturing lysis buffer

Primary antibody for immunoprecipitation (e.g., anti-HSP90)

Protein A/G agarose or magnetic beads

Wash buffer
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Elution buffer or SDS-PAGE sample buffer

Reagents for Western Blot analysis

Procedure:

Cell Lysis: Lyse treated and control cells in a non-denaturing lysis buffer to preserve protein-

protein interactions.

Pre-clearing: Incubate the cell lysates with Protein A/G beads for 1 hour at 4°C to reduce

non-specific binding.

Immunoprecipitation: Incubate the pre-cleared lysates with the primary antibody (e.g., anti-

HSP90) overnight at 4°C with gentle rotation.

Complex Capture: Add fresh Protein A/G beads to capture the antibody-protein complexes

and incubate for 2-4 hours at 4°C.

Washing: Pellet the beads and wash them several times with wash buffer to remove non-

specifically bound proteins.

Elution: Elute the captured proteins from the beads using elution buffer or by boiling in SDS-

PAGE sample buffer.

Western Blot Analysis: Analyze the eluted proteins by Western blotting, probing for the client

protein of interest. A reduced amount of the client protein co-immunoprecipitated with HSP90

in the 17-DMAP-GA-treated samples compared to the control indicates disruption of the

complex.

Synthesis of 17-DMAP-GA
The synthesis of 17-DMAP-GA is a semi-synthetic process that starts with the natural product

geldanamycin. The key step is a nucleophilic substitution reaction at the C17 position.

Materials:

Geldanamycin
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N,N-Dimethylethylenediamine

Anhydrous dichloromethane (DCM)

Inert atmosphere (Nitrogen or Argon)

Round-bottom flask

Magnetic stirrer

Thin Layer Chromatography (TLC) supplies

Hexane

Silica gel for column chromatography (optional)

Procedure:

Dissolve geldanamycin in anhydrous DCM in a round-bottom flask under an inert

atmosphere.

Add an excess of N,N-dimethylethylenediamine to the solution.

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by TLC.

Upon completion, precipitate the crude product by adding hexane to the reaction mixture.

Collect the purple precipitate by filtration or centrifugation.

Wash the precipitate with hexane to remove unreacted starting materials.

Dry the solid under vacuum to yield 17-DMAP-GA.

If necessary, the product can be further purified by silica gel column chromatography.

Conclusion
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17-DMAP-GA (Alvespimycin) is a potent and water-soluble HSP90 inhibitor with significant

anti-cancer activity demonstrated in a wide range of preclinical models. Its mechanism of

action, involving the simultaneous disruption of multiple oncogenic signaling pathways, makes

it a compelling candidate for cancer therapy. The experimental protocols and data presented in

this guide provide a comprehensive resource for researchers and drug development

professionals working with this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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